Cas no 1804825-84-0 (Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804825-84-0
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4834615
• Update Time: 2025-07-16

Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-2-18-9(17)7-8(16)5(4-11)3-6(15-7)19-10(12,13)14/h3,16H,2,4H2,1H3
• InChI Key： IMEGBQJCLKNZPN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(=O)OCC)C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804825-84-0): A Comprehensive Overview

Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804825-84-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl moiety and a trifluoromethoxy substituent, makes it a versatile scaffold for chemical modifications and biological evaluations.

The Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate molecule exhibits a pyridine core, which is a common structural motif in many bioactive molecules. The pyridine ring is flanked by hydroxyl and ester functionalities, enhancing its reactivity and potential for further derivatization. The chloromethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, while the trifluoromethoxy group at the 6-position introduces electronic and steric effects that can influence the compound's pharmacokinetic properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate has been investigated as a potential lead compound in several drug discovery programs. Its unique structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate scaffold can be modified to develop selective inhibitors that disrupt aberrant signaling cascades associated with these diseases. Recent studies have demonstrated the efficacy of related pyridine derivatives in preclinical models, highlighting the promise of this compound class.

The influence of the trifluoromethoxy group on the pharmacological properties of the molecule cannot be overstated. This substituent not only enhances metabolic stability but also modulates lipophilicity, which is critical for drug absorption and distribution. Additionally, the presence of a hydroxyl group allows for further derivatization through etherification or esterification reactions, enabling the creation of a diverse library of analogs with tailored pharmacological profiles.

The synthesis of Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial applications.

In conclusion, Ethyl 4-(chloromethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804825-84-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.